ethyl 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate is a useful research compound. Its molecular formula is C20H19BrN2O2S and its molecular weight is 431.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Analysis
Ethyl 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate and related compounds have been a subject of research due to their intriguing chemical properties and potential applications. One study focused on the structure and molecular packing of a related compound, demonstrating its sugar ring adopts a 4E conformation, and the crystal cohesion is mainly due to van der Waals interactions. This structural analysis is crucial for understanding the compound's reactivity and potential for further modification (Estrada, Conde, & Márquez, 1987).
Synthetic Applications and Antitumor Activities
The compound's derivatives have been utilized in synthesizing a variety of heterocyclic compounds with potential antitumor activities. For example, ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, a similar compound, was used to synthesize derivatives like thiophene, pyrazole, coumarin, and pyridine, which showed significant antitumor properties against various cancer cell lines, highlighting the compound's utility in medicinal chemistry (Mohareb & Gamaan, 2018).
Microwave-Assisted Synthesis and Pharmacological Studies
Another study explored microwave-assisted synthesis of related thiazolyl and thiophenyl acetate derivatives, investigating their anti-inflammatory, analgesic, and antioxidant activities. This approach not only provided a greener synthesis method but also identified compounds with promising pharmacological activities, contributing to the development of new therapeutic agents (Attimarad, Khedr, & Aldhubiab, 2017).
Discovery and Development of CRTh2 Receptor Antagonists
The compound's framework has also been utilized in the discovery and development of novel CRTh2 receptor antagonists, showing the versatility of this chemical scaffold in drug discovery processes. This research provided insights into the structure-activity relationships and pharmacokinetic properties of these novel compounds, underscoring the compound's role in developing new therapeutic agents (Pothier et al., 2012).
Properties
IUPAC Name |
ethyl 2-[5-(4-bromophenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN2O2S/c1-3-25-19(24)13-26-20-22-12-18(15-6-8-16(21)9-7-15)23(20)17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIANNUDRXMATBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)C)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.